Europium(2+);oxygen(2-);dihydroxide
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
Europium(II) hydroxide can be synthesized through the reaction of metallic europium with a sodium hydroxide solution. The reaction typically involves dissolving europium metal in a 10 mol/L sodium hydroxide solution, resulting in the formation of europium(II) hydroxide .
Industrial Production Methods
Industrial production of europium(II) hydroxide often involves the reduction of europium(III) oxide with metallic europium at high temperatures. This method ensures the formation of europium(II) hydroxide with high purity and yield .
Chemical Reactions Analysis
Types of Reactions
Europium(II) hydroxide undergoes various chemical reactions, including:
Oxidation: Europium(II) hydroxide can be oxidized to europium(III) hydroxide in the presence of oxidizing agents.
Reduction: It can be reduced back to europium metal under specific conditions.
Substitution: Europium(II) hydroxide can participate in substitution reactions with other metal hydroxides or oxides.
Common Reagents and Conditions
Common reagents used in reactions involving europium(II) hydroxide include oxidizing agents like hydrogen peroxide and reducing agents such as hydrogen gas. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired products are formed .
Major Products Formed
The major products formed from reactions involving europium(II) hydroxide include europium(III) hydroxide, europium oxide, and europium metal, depending on the specific reaction conditions and reagents used .
Scientific Research Applications
Europium(II) hydroxide has several scientific research applications, including:
Materials Science: It is used in the synthesis of europium-based materials with unique magnetic and optical properties.
Biology and Medicine: It is explored for its potential use as a contrast agent in magnetic resonance imaging (MRI) due to its paramagnetic properties.
Mechanism of Action
The mechanism by which europium(II) hydroxide exerts its effects is primarily related to its ability to undergo redox reactions. The europium ions can switch between the +2 and +3 oxidation states, allowing for the modulation of its magnetic and optical properties. This redox behavior is crucial for its applications in materials science and imaging technologies .
Comparison with Similar Compounds
Similar Compounds
Europium(III) hydroxide: Exhibits different oxidation states and properties compared to europium(II) hydroxide.
Europium oxide: Exists in both +2 and +3 oxidation states and has applications in magnetic and optical materials.
Other lanthanide hydroxides: Such as samarium(II) hydroxide and ytterbium(II) hydroxide, which also exhibit unique magnetic and optical properties.
Uniqueness
Europium(II) hydroxide is unique due to its stable +2 oxidation state, which is less common among lanthanides. This stability allows for specific applications in redox chemistry and materials science that are not possible with other lanthanide hydroxides .
Properties
IUPAC Name |
europium(2+);oxygen(2-);dihydroxide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Eu.2H2O.O/h;;2*1H2;/q2*+2;;;-2/p-2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOANTBJHGMWFOC-UHFFFAOYSA-L |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[OH-].[OH-].[O-2].[Eu+2].[Eu+2] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Eu2H2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.94 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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